Cas no 149485-04-1 (Thiourea,N-(3-phenylpropyl)-N'-2-thiazolyl-)

149485-04-1 structure
Product name:Thiourea,N-(3-phenylpropyl)-N'-2-thiazolyl-
Thiourea,N-(3-phenylpropyl)-N'-2-thiazolyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-(3-phenylpropyl)-N'-2-thiazolyl-
- 1-(3-phenylpropyl)-3-(1,3-thiazol-2-yl)thiourea
- SCHEMBL6959149
- AYXFDRTXLUHLOL-UHFFFAOYSA-N
- 1-(3-phenylpropyl)-3-thiazol-2-yl-thiourea
- N-(3-Phenylpropyl)-N'-2-thiazolylthiourea
- PD178929
- N-(3-Phenylpropyl)-N'-(2-thiazolyl)thiourea
- N-(3-Phenylpropyl)-N'-(2-thiazolyl) thiourea
- CHEMBL145260
- D8EW343X9B
- DTXSID10164283
- Thiourea, N-(3-phenylpropyl)-N'-2-thiazolyl-
- 149485-04-1
- UNII-D8EW343X9B
-
- Inchi: InChI=1S/C13H15N3S2/c17-12(16-13-15-9-10-18-13)14-8-4-7-11-5-2-1-3-6-11/h1-3,5-6,9-10H,4,7-8H2,(H2,14,15,16,17)
- InChI Key: AYXFDRTXLUHLOL-UHFFFAOYSA-N
- SMILES: S=C(NC1=NC=CS1)NCCCC1=CC=CC=C1
Computed Properties
- Exact Mass: 277.07095
- Monoisotopic Mass: 277.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.3Ų
- XLogP3: 3.2
Experimental Properties
- Density: 1.286
- Boiling Point: 417.5°Cat760mmHg
- Flash Point: 206.3°C
- Refractive Index: 1.681
- PSA: 36.95
Thiourea,N-(3-phenylpropyl)-N'-2-thiazolyl- Related Literature
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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2. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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